4H-1-Benzopyran-4-one, 5-hydroxy-3,7-dimethoxy-2-phenyl-
Overview
Description
4H-1-Benzopyran-4-one, 5-hydroxy-3,7-dimethoxy-2-phenyl- is a naturally occurring compound that is found in many plants. It has been studied extensively for its potential medicinal properties and has been shown to have a wide range of beneficial effects on the body. In
Scientific Research Applications
Isolation and Structural Analysis
- 5-Hydroxy-7-methoxy-2-phenyl-4H-1-benzopyran-4-one, a variant of the compound, has been isolated from the roots of Uvaria rufas. X-ray diffraction methods were used to determine its crystal structure, revealing monoclinic P21/c crystals with specific cell dimensions and angles (Chantrapromma et al., 1989).
Pharmacological and Medicinal Chemistry
- Some derivatives of 4H-1-benzopyran-4-one have been synthesized and evaluated for their estrogen receptor affinity and estrogen agonist-antagonist activities. These derivatives were found to be inactive or marginally active as receptor ligands or estrogen agonists-antagonists (Saeed et al., 1990).
Crystallography and Molecular Structure
- The compound 5,6-dihydroxy-7,8-dimethoxyflavone, related to 4H-1-Benzopyran-4-one, has been isolated from Saussurea involucrata. Its molecule is almost planar, and the structure includes strong intramolecular hydrogen bonds forming a six-membered hydrogen-bonded ring (Jing et al., 2013).
Chemical Synthesis and Analysis
- Studies on the synthesis of related compounds like 1-(2-Hydroxy-4,6-dimethoxy-3-methylphenyl)-3-(4-methoxyphenyl)-2-methyl-1,3-propanedione have shown how these molecules are held together by van der Waals forces and possess intramolecular hydrogen bonds (Stomberg et al., 2002).
properties
IUPAC Name |
5-hydroxy-3,7-dimethoxy-2-phenylchromen-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O5/c1-20-11-8-12(18)14-13(9-11)22-16(17(21-2)15(14)19)10-6-4-3-5-7-10/h3-9,18H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYCOUDKDRFJOCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C2C(=C1)OC(=C(C2=O)OC)C3=CC=CC=C3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60221037 |
Source
|
| Record name | 4H-1-Benzopyran-4-one, 5-hydroxy-3,7-dimethoxy-2-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60221037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4H-1-Benzopyran-4-one, 5-hydroxy-3,7-dimethoxy-2-phenyl- | |
CAS RN |
70786-48-0 |
Source
|
| Record name | 5-Hydroxy-3,7-dimethoxyflavone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=70786-48-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4H-1-Benzopyran-4-one, 5-hydroxy-3,7-dimethoxy-2-phenyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070786480 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4H-1-Benzopyran-4-one, 5-hydroxy-3,7-dimethoxy-2-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60221037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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